Cas no 23923-62-8 (Ethanone, 1-(4-phenylcyclohexyl)-)

• Product Name: Ethanone, 1-(4-phenylcyclohexyl)-
• CAS No: 23923-62-8
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• MDL: MFCD00452918
• CID: 239253
• Update Time: 2025-11-02

Ethanone, 1-(4-phenylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-phenylcyclohexyl)-
• 1-(4-phenylcyclohexyl)Ethanone
• cis e trans-4-fenilacetilcicloesano
• 1-(4-Phenyl-cyclohexyl)-ethanone
• 1-Acetyl-4-phenyl-cyclohexane

• MDL： MFCD00452918
• Inchi： 1S/C14H18O/c1-11(15)12-7-9-14(10-8-12)13-5-3-2-4-6-13/h2-6,12,14H,7-10H2,1H3
• InChI Key： WADKHEBRFDWZCK-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCC(C2=CC=CC=C2)CC1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on Ethanone, 1-(4-phenylcyclohexyl)-

Ethanone, 1-(4-phenylcyclohexyl)- (CAS No. 23923-62-8): A Comprehensive Overview in Modern Chemical Research

Ethanone, 1-(4-phenylcyclohexyl)-, identified by its Chemical Abstracts Service number (CAS No. 23923-62-8), is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic ketone features a unique structural configuration that has garnered attention for its potential applications in medicinal chemistry and material science. The compound's molecular structure consists of an ethanone moiety attached to a 4-phenylcyclohexyl group, which imparts distinct chemical properties and reactivity patterns. Understanding the synthesis, applications, and recent advancements involving this molecule is crucial for researchers aiming to explore its full potential.

The synthesis of Ethanone, 1-(4-phenylcyclohexyl)- typically involves multi-step organic reactions, often starting from readily available precursors such as cyclohexanone and phenylacetylene. Advanced catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The introduction of the phenyl ring into the cyclohexyl backbone enhances the molecule's solubility in organic solvents and influences its electronic properties, making it a versatile intermediate in synthetic chemistry.

In recent years, Ethanone, 1-(4-phenylcyclohexyl)- has been explored for its pharmacological properties. Its structural motif resembles several bioactive molecules known for their interaction with neurological receptors. Preliminary studies have indicated that this compound may exhibit effects on central nervous system (CNS) pathways, suggesting potential applications in the development of novel therapeutic agents for neurological disorders. The presence of the aromatic ring and the rigid cyclohexane ring contribute to specific steric and electronic interactions with biological targets, which are being meticulously studied to uncover new pharmacophores.

The compound's stability under various conditions has also been a subject of interest. Research has demonstrated that Ethanone, 1-(4-phenylcyclohexyl)- retains its structural integrity under controlled thermal and chemical environments, making it suitable for industrial applications where stability is paramount. Additionally, its compatibility with various spectroscopic techniques has facilitated detailed structural elucidation using nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy.

One of the most exciting developments in the study of Ethanone, 1-(4-phenylcyclohexyl)- is its role as a building block in drug discovery. Researchers have leveraged its scaffold to design derivatives with enhanced pharmacological profiles. For instance, modifications at the phenyl ring or the cyclohexyl side chain have led to compounds with improved binding affinity to specific enzymes or receptors. These derivatives are being evaluated in preclinical studies to assess their efficacy and safety profiles.

The compound's potential extends beyond pharmaceuticals into materials science. Its unique molecular architecture makes it a candidate for developing advanced polymers and liquid crystals. The rigidity provided by the cyclohexane ring and the aromaticity of the phenyl group contribute to favorable mechanical and optical properties in polymer matrices. This opens up possibilities for creating novel materials with applications in electronics, optoelectronics, and nanotechnology.

Recent advancements in computational chemistry have also enhanced our understanding of Ethanone, 1-(4-phenylcyclohexyl)-'s behavior. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational dynamics and interaction mechanisms with biological targets. These computational approaches are complementing experimental studies by predicting properties such as solvation energies, binding affinities, and metabolic pathways.

The environmental impact of synthesizing and utilizing Ethanone, 1-(4-phenylcyclohexyl)- is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes that employ recyclable catalysts or biocatalysts are being explored as sustainable alternatives to traditional methods. Additionally, researchers are investigating biodegradability to ensure that the compound does not pose long-term environmental risks.

Future research directions for Ethanone, 1-(4-phenylcyclohexyl)- include exploring its role in interdisciplinary fields such as cheminformatics and artificial intelligence-driven drug discovery. Machine learning models are being trained on large datasets containing similar molecules to predict new properties and potential applications of this compound. Such integrative approaches are expected to accelerate the discovery process and lead to innovative therapeutic solutions.

In conclusion,Ethanone, 1-(4-phenylcyclohexyl)- (CAS No. 23923-62-8) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features offer opportunities for designing novel drugs and advanced materials while adhering to sustainable practices. As research continues to uncover new aspects of this molecule's properties and applications,Ethanone, 1-(4-phenylcyclohexyl)- is poised to play a crucial role in shaping the future of chemical innovation.